![molecular formula C7H5ClN4 B1600607 2-chloro-6-(1H-pyrazol-1-yl)pyrazine CAS No. 642459-09-4](/img/structure/B1600607.png)
2-chloro-6-(1H-pyrazol-1-yl)pyrazine
Overview
Description
2-Chloro-6-(1H-pyrazol-1-yl)pyrazine is a chemical compound with the molecular formula C7H5ClN4. It has a molecular weight of 180.6 . This compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5ClN4/c8-6-4-9-5-7(11-6)12-3-1-2-10-12/h1-5H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a boiling point of 310.2°C at 760 mmHg . It has a density of 1.5±0.1 g/cm3 . The compound has a flash point of 141.4±27.9 °C . It has a molar refractivity of 47.4±0.5 cm3 . The compound has 4 H bond acceptors and 0 H bond donors .Scientific Research Applications
Synthesis and Structure-Activity Relationships
2-Chloro-6-(1H-pyrazol-1-yl)pyrazine serves as a precursor in the synthesis of various heterocyclic compounds, demonstrating a wide array of photophysical, antimicrobial, and antitumor properties. Its utility in medicinal chemistry arises from its ability to participate in reactions that yield biologically active molecules. For instance, derivatives synthesized from this compound have been studied for their photophysical properties, revealing that specific substitutions can significantly affect emission intensity and absorption properties, important for applications in fluorescent materials and sensors (Singh et al., 2012).
Antimicrobial Activity
The antimicrobial properties of compounds derived from this compound have been a focus of study. For example, compounds with a chloro group substituent have shown increased effectiveness against various bacterial strains, indicating the potential for developing new antibiotics or disinfectants (Munawar et al., 2008).
Antitumor Activity
Derivatives of this compound have also been evaluated for their antitumor activities. Notably, certain NH-pyrazoline derivatives bearing the 4-aryloxy-7-chloroquinoline fragment demonstrated remarkable antitumor activity against a variety of cancer cell lines, suggesting their potential as leads for the design of new antitumor agents (Montoya et al., 2014).
Chemical Synthesis and Catalysis
The versatility of this compound extends to its use in chemical synthesis and catalysis. For example, its derivatives have been utilized in the development of efficient and homogeneous catalysts for the one-pot synthesis of various heterocyclic compounds under aqueous media, aligning with green chemistry principles (Khazaei et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
A related compound has shown potent in vitro antipromastigote activity, suggesting a potential target in the leishmania major pteridine reductase 1 (lmptr1) pocket .
Mode of Action
It’s suggested that the compound may interact with its target through a desirable fitting pattern characterized by lower binding free energy . This interaction could lead to changes in the target’s function, affecting the biological processes it’s involved in.
Biochemical Pathways
Given its potential target, it may influence pathways related to the life cycle of leishmania major, a protozoan parasite .
Result of Action
Based on its potential antipromastigote activity, it might inhibit the growth or proliferation of leishmania major .
Action Environment
The action of 2-chloro-6-(1H-pyrazol-1-yl)pyrazine can be influenced by various environmental factors. For instance, the compound’s stability might be affected by temperature, as suggested by its storage recommendation in an inert atmosphere at 2-8°C . Additionally, factors like pH, presence of other molecules, and specific conditions within the biological system could also influence its action, efficacy, and stability.
Properties
IUPAC Name |
2-chloro-6-pyrazol-1-ylpyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN4/c8-6-4-9-5-7(11-6)12-3-1-2-10-12/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGFZJZXNZJZULL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CN=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00434467 | |
Record name | 2-Chloro-6-(1H-pyrazol-1-yl)pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00434467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
642459-09-4 | |
Record name | 2-Chloro-6-(1H-pyrazol-1-yl)pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00434467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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